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For Researchers, Scientists, and Drug Development Professionals

Abstract
Myristyl Laurate, with the CAS number 22412-97-1, is the ester of myristyl alcohol and lauric

acid. This wax ester is a widely utilized ingredient in the cosmetic and personal care industries,

primarily functioning as an emollient, surfactant, and texture enhancer. Its biocompatibility and

physicochemical properties make it a valuable component in a diverse range of formulations,

from skin and hair care to color cosmetics. This technical guide provides an in-depth overview

of Myristyl Laurate, encompassing its physicochemical characteristics, mechanisms of action,

applications, and safety profile. Detailed experimental protocols for its synthesis and

performance evaluation are also presented to support research and development activities.

Physicochemical Properties
Myristyl Laurate is a white to yellowish waxy solid at room temperature. Its chemical and

physical properties are summarized in the table below.
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Property Value References

CAS Number 22412-97-1

Molecular Formula C₂₆H₅₂O₂

Molecular Weight 396.69 g/mol

IUPAC Name tetradecyl dodecanoate

Synonyms

Myristyl dodecanoate,

Tetradecyl laurate, Lauric acid

myristyl ester

Appearance White to yellowish waxy solid [1]

Boiling Point 438.7 °C at 760 mmHg

Melting Point Not specified in search results

Density 0.86 g/cm³

Solubility Insoluble in water [2]

LogP (o/w) 11.994 (estimated)

Mechanism of Action
Myristyl Laurate's primary functions in cosmetic and pharmaceutical formulations are as an

emollient and a surfactant.

Emolliency and Skin Barrier Function
As a wax ester, Myristyl Laurate acts as an emollient, forming a protective, occlusive layer on

the skin's surface. This lipid barrier serves two main purposes:

Reduces Transepidermal Water Loss (TEWL): The occlusive film slows the evaporation of

water from the stratum corneum, helping to maintain skin hydration.

Enhances Skin Smoothness and Softness: By filling the spaces between corneocytes,

Myristyl Laurate contributes to a smoother and softer skin texture.
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The mechanism involves the integration of this non-polar ester into the lipid matrix of the skin,

reinforcing the natural barrier function.
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Myristyl Laurate Application Mechanism on Skin

Effects on Skin Barrier

Myristyl Laurate Topical Application Formation of Occlusive Layer Integration with Skin Lipids

Reduced TEWL

Enhanced Skin Smoothness

Improved Skin Hydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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